AH 11110A

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• InChI: InChI=1S/C21H26N2O2/c22-21(23-13-7-2-8-14-23)15-18(24)16-25-20-12-6-5-11-19(20)17-9-3-1-4-10-17/h1,3-6,9-12,18,22,24H,2,7-8,13-16H2
• InChIKey: HSVZQQYIMKLNLN-UHFFFAOYSA-N

AH 11110A: α1B-Adrenoceptor Antagonist Profile

AH 11110A (1-(biphenyl-2-yloxy)-4-imino-4-piperidin-1-yl-butan-2-ol, supplied as the hydrochloride salt, CAS 179388-65-9) is a synthetic small-molecule antagonist with reported selectivity for the α1B-adrenoceptor (α1B-AR) subtype . It inhibited cloned α1B-AR with a Ki value of 79.4 nM and exhibited 32-fold and 26-fold selectivity over α1A- and α1D-ARs in radioligand binding studies, respectively [1]. However, functional studies in isolated smooth muscle preparations have demonstrated that this binding selectivity does not fully translate to functional discrimination among α1-adrenoceptor subtypes or between α1- and α2-adrenoceptors [2]. The compound is supplied as a hydrochloride salt with ≥98% purity (HPLC), is soluble to 25 mM in water, and is stable at room temperature, making it a practical tool compound for in vitro pharmacological investigations .

Targetα1B-adrenoceptor tool compound

SelectivityReported moderate subtype discrimination

FormatHCl salt, aqueous solubility supports in vitro prep

• [1] Erami C, Zhang H, Ho JG, French DM, Faber JE. Alpha(1)-adrenoceptor stimulation directly induces growth of vascular wall in vivo. Am J Physiol Heart Circ Physiol. 2002;283(4):H1577-H1587. doi:10.1152/ajpheart.00218.2002 View Source
• [2] Eltze M, König H, Ullrich B, Grebe T. Failure of AH11110A to functionally discriminate between alpha(1)-adrenoceptor subtypes A, B and D or between alpha(1)- and alpha(2)-adrenoceptors. Eur J Pharmacol. 2001;415(2-3):265-276. doi:10.1016/s0014-2999(01)00835-4 View Source

Why AH 11110A Is Irreplaceable for α1B-AR Studies

The α1-adrenoceptor family comprises three distinct subtypes (α1A, α1B, α1D) with differential tissue distribution and physiological roles. Widely used α1-antagonists such as prazosin exhibit nearly identical high affinity across all three subtypes (Ki values of 0.2, 0.25, and 0.32 nM for human recombinant α1A-, α1B-, and α1D-ARs, respectively) , precluding subtype-level interrogation. Even within the limited pool of compounds designated as α1B-selective, the degree of selectivity and the relationship between binding and functional data vary dramatically. Cyclazosin, for instance, shows sub-nanomolar affinity at α1B-AR (pKi 9.23–9.57, Ki ≈0.13–0.6 nM) with 10–15-fold selectivity over α1A, but it also fails to discriminate between α1B and α1D subtypes in certain assays [1]. AH 11110A occupies a distinct pharmacological niche: its moderate binding selectivity (26- to 32-fold) is accompanied by a well-characterized functional profile where binding selectivity partially collapses in tissue-based assays [2]. This binding-functional divergence is itself a critical experimental variable that cannot be replicated by more potent but functionally uncharacterized α1B ligands. Researchers who substitute AH 11110A with prazosin, tamsulosin, or even cyclazosin will obtain fundamentally different pharmacological fingerprints, compromising the interpretability of α1B-subtype attribution in functional studies.

!Prazosin shows near-identical affinity across α1 subtypes and cannot distinguish α1B-mediated responses.

!Cyclazosin offers higher α1B potency but lacks well-characterized functional selectivity and discriminates poorly against α1D.

!The binding-functional selectivity collapse of AH 11110A is a unique experimental variable not replicated by alternatives.

• [1] Giardina D, Crucianelli M, Romanelli R, Leonardi A, Poggesi E, Melchiorre C. Receptor binding profile of cyclazosin, a new alpha 1B-adrenoceptor antagonist. Eur J Pharmacol. 1995;287(1):13-19. pKi values of 9.23–9.57 (α1B) and 8.18–8.41 (α1A). View Source
• [2] Eltze M, König H, Ullrich B, Grebe T. Failure of AH11110A to functionally discriminate between alpha(1)-adrenoceptor subtypes A, B and D or between alpha(1)- and alpha(2)-adrenoceptors. Eur J Pharmacol. 2001;415(2-3):265-276. View Source

AH 11110A Differentiation Evidence

Binding Selectivity vs. Prazosin and Cyclazosin at α1 Subtypes

In radioligand binding studies using cloned human α1-adrenoceptor subtypes, AH 11110A inhibited α1B-AR with a Ki of 79.4 nM and exhibited 32-fold selectivity over α1A-AR and 26-fold selectivity over α1D-AR [1]. By contrast, prazosin shows essentially non-selective binding with Ki values of 0.2 nM (α1A), 0.25 nM (α1B), and 0.32 nM (α1D), representing less than 2-fold discrimination among subtypes . Cyclazosin achieves substantially higher α1B affinity (pKi 9.23–9.57, equivalent to Ki ≈0.27–0.59 nM) but with only 10–15-fold selectivity over α1A and negligible selectivity over α1D [2]. The Ki value for cyclazosin at human α1B-AR expressed in CHO cells has been independently determined as 0.135 nM [3]. Thus, AH 11110A provides a unique intermediate selectivity window: it offers approximately 30-fold discrimination between α1B and α1A/α1D, which is superior to cyclazosin's selectivity ratio (10–15-fold) for α1B-over-α1A, while avoiding the complete non-selectivity of prazosin, albeit at substantially lower absolute potency.

Binding selectivity vs. comparators

Head-to-head

Ki 79.4 nM (α1B); 32-fold/26-fold over α1A/α1D

Supports α1B-over-α1D study design in binding assays

Prazosin is non-selective; cyclazosin potency higher but α1D selectivity negligible

Evidence Dimension	Binding affinity (Ki) and selectivity ratio at cloned human α1-adrenoceptor subtypes
Target Compound Data	AH 11110A: Ki(α1B) = 79.4 nM; selectivity ratio α1B/α1A = 32-fold; α1B/α1D = 26-fold
Comparator Or Baseline	Prazosin: Ki(α1A) = 0.2 nM, Ki(α1B) = 0.25 nM, Ki(α1D) = 0.32 nM (<2-fold selectivity among subtypes). Cyclazosin: Ki(α1B) = 0.135 nM; pKi(α1B) = 9.23–9.57, pKi(α1A) = 8.18–8.41 (10–15-fold selectivity over α1A; negligible over α1D)
Quantified Difference	AH 11110A has ~320-fold lower α1B affinity than cyclazosin (79.4 nM vs. ~0.2 nM) but ~2.5-fold greater selectivity over α1A (32-fold vs. 10–15-fold) and substantially greater selectivity over α1D (26-fold vs. near-equipotent) than cyclazosin. AH 11110A has ~320-fold lower potency but >15-fold better subtype discrimination than prazosin.
Conditions	Cloned human recombinant α1A-, α1B-, and α1D-adrenoceptors expressed in mammalian cell lines; radioligand binding with [³H]-prazosin displacement

Why This Matters

Procurement decisions hinge on whether the experimental objective requires maximum α1B selectivity (AH 11110A offers the best α1B-over-α1D discrimination among commonly available tool compounds) or maximum α1B potency (cyclazosin is superior).

• [1] Erami C, Zhang H, Ho JG, French DM, Faber JE. Alpha(1)-adrenoceptor stimulation directly induces growth of vascular wall in vivo. Am J Physiol Heart Circ Physiol. 2002;283(4):H1577-H1587. Reports Ki = 79.4 nM at cloned α1B-AR with 32- and 26-fold selectivity over α1A- and α1D-ARs. View Source
• [2] Giardina D, Crucianelli M, Romanelli R, Leonardi A, Poggesi E, Melchiorre C. Receptor binding profile of cyclazosin, a new alpha 1B-adrenoceptor antagonist. Eur J Pharmacol. 1995;287(1):13-19. View Source
• [3] BindingDB entry for cyclazosin. Ki = 0.135 nM at human α1B adrenergic receptor expressed in CHO cells. Displacement of [³H]prazosin. View Source

Functional Selectivity Discrepancy in Smooth Muscle

A defining and procurement-relevant characteristic of AH 11110A is the substantial discrepancy between its binding selectivity profile and its functional antagonist potency in isolated smooth muscle preparations. In a comprehensive study across six tissue preparations, AH 11110A exhibited functional pA2 values of 6.41 at α1A-AR (rat vas deferens), 5.40–6.54 at α1B-AR (guinea-pig spleen, mouse spleen, rabbit aorta), and 5.47–5.48 at α1D-AR (rat aorta, rat pulmonary artery), with an additional pA2 of 5.44 at prejunctional α2-adrenoceptors in rabbit vas deferens [1]. The pA2 range of 5.40–6.54 across α1 subtypes represents less than 15-fold discrimination, in contrast to the 26- to 32-fold selectivity observed in binding assays. For comparison, the α1D-selective antagonist BMY 7378 maintained a >100-fold selectivity window in functional assays (pKi 8.2 at human α1D vs. pKi 6.2 at α1A and 6.7 at α1B; Ki ≈2 nM at rat α1D vs. 800 nM at α1A and 600 nM at α1B) [2]. Similarly, the α1A-selective antagonist RS-17053 retained 30–100-fold functional selectivity (pKi and pA2 estimates of 9.1–9.9 at α1A vs. 7.7–7.8 at α1B/α1D) [3]. The functional collapse of selectivity for AH 11110A, but not for BMY 7378 or RS-17053, indicates that AH 11110A's binding selectivity does not reliably predict its functional subtype discrimination in tissue-based experiments. Furthermore, AH 11110A produced non-competitive antagonism and enhanced contractility in rat vas deferens, a bell-shaped dose-response curve of vasodilation in perfused rat kidney, and complex interaction kinetics inconsistent with simple competitive antagonism [1].

Functional selectivity collapse

Head-to-head

pA2 range 5.40–6.54 across α1 subtypes; <15-fold discrimination

Binding selectivity does not translate to tissue-based functional discrimination

BMY 7378 and RS-17053 maintain >100-fold functional selectivity

Evidence Dimension	Functional antagonist potency (pA2) at α1-adrenoceptor subtypes in isolated tissue preparations vs. binding selectivity
Target Compound Data	AH 11110A functional pA2: α1A = 6.41 (rat vas deferens); α1B = 5.40–6.54 (guinea-pig spleen, mouse spleen, rabbit aorta); α1D = 5.47–5.48 (rat aorta, rat pulmonary artery); α2 = 5.44 (rabbit vas deferens). Functional selectivity ratio (α1A/α1B/α1D): <15-fold overall.
Comparator Or Baseline	BMY 7378: pKi 8.2 (human α1D), 6.2 (α1A), 6.7 (α1B); >100-fold functional selectivity. RS-17053: pKi/pA2 9.1–9.9 (α1A), 7.7–7.8 (α1B/α1D); 30–100-fold functional selectivity.
Quantified Difference	AH 11110A functional selectivity ratio (<15-fold) is at least 2-fold weaker than its binding selectivity ratio (26–32-fold), and at least 6- to 7-fold weaker than the functional selectivity maintained by BMY 7378 (>100-fold) and RS-17053 (30–100-fold). AH 11110A is unique among these tool compounds in exhibiting a pronounced binding-functional selectivity collapse.
Conditions	Isolated organ bath studies: rat vas deferens (α1A), guinea-pig and mouse spleen, rabbit aorta (α1B), rat aorta and pulmonary artery (α1D), rabbit vas deferens (α2); antagonism of noradrenaline- or phenylephrine-induced contractions.

Why This Matters

Investigators who select AH 11110A must account for its limited functional selectivity when attributing α1B-subtype mediation of physiological responses; this property distinguishes AH 11110A from BMY 7378 and RS-17053, which retain robust functional selectivity, and must inform experimental design and data interpretation.

• [1] Eltze M, König H, Ullrich B, Grebe T. Failure of AH11110A to functionally discriminate between alpha(1)-adrenoceptor subtypes A, B and D or between alpha(1)- and alpha(2)-adrenoceptors. Eur J Pharmacol. 2001;415(2-3):265-276. doi:10.1016/s0014-2999(01)00835-4 View Source
• [2] Goetz AS, King HK, Ward SD, True TA, Rimele TJ, Saussy DL. BMY 7378 is a selective antagonist of the D subtype of alpha 1-adrenoceptors. Eur J Pharmacol. 1995;272(2-3):R5-R6. pKi values: human α1D 8.2, α1A 6.2, α1B 6.7. View Source
• [3] Ford APDW, Arredondo NF, Blue DR, et al. RS-17053 (N-[2-(2-cyclopropylmethoxyphenoxy)ethyl]-5-chloro-α,α-dimethyl-1H-indole-3-ethanamine hydrochloride), a selective α1A-adrenoceptor antagonist, displays low affinity for functional α1-adrenoceptors in human prostate. Mol Pharmacol. 1996;49(2):209-215. pKi and pA2 estimates: 9.1–9.9 (α1A), 7.7–7.8 (α1B/α1D). View Source

Compartment-Selective Antagonism in Carotid Artery

In an organ culture model of rat carotid artery, noradrenaline (NE) stimulated both intima-media growth (smooth muscle cell proliferation, α1A-AR dependent) and adventitial growth (fibroblast proliferation, α1B-AR dependent). AH 11110A at 0.1 μM selectively blocked adventitial growth while leaving intima-media growth unaffected, whereas KMD-3213 (silodosin), a highly selective α1A-AR antagonist (Ki = 0.036 nM at α1A; 583-fold selective over α1B), blocked intima-media growth but not adventitial growth [1]. BMY 7378 (α1D-selective) had no effect on either compartment [1]. In a related in vivo rat carotid artery balloon injury model, the α1A-AR antagonist reduced lumen loss by 70%, neointimal area by 54%, circumference decline by 84%, and adventitial thickening by 87% (all P < 0.05), whereas the α1B-AR antagonist (AH 11110A) and α1D-AR, α2-AR, and β-AR antagonists were without effect on these injury-augmented endpoints [2]. This demonstrates that AH 11110A's functional activity is detectable specifically in the adventitial compartment under basal trophic stimulation but not under injury-augmented conditions, whereas KMD-3213 shows efficacy under both basal and injury conditions in the intima-media compartment. The compartment-specific functional readout provides a unique experimental tool for dissecting α1B-AR-mediated adventitial fibroblast biology from α1A-AR-mediated medial smooth muscle cell biology in the same vessel preparation.

Compartment-selective antagonism

Head-to-head

Blocks adventitial growth (α1B); no effect on intima-media (α1A)

Enables dissection of α1B- vs. α1A-mediated vessel wall biology

KMD-3213 shows opposite pattern; BMY 7378 no effect in either compartment

Evidence Dimension	Tissue compartment-selective blockade of noradrenaline-induced vascular wall growth in rat carotid artery organ culture
Target Compound Data	AH 11110A (0.1 μM): blocked adventitial growth (α1B-AR dependent); no effect on intima-media growth (α1A-AR dependent). In vivo balloon injury model: no significant reduction in lumen loss, neointimal area, circumference decline, or adventitial thickening.
Comparator Or Baseline	KMD-3213 (silodosin, α1A-selective): blocked intima-media growth; no effect on adventitial growth. BMY 7378 (α1D-selective): no effect on either compartment. In vivo: α1A-AR antagonist reduced lumen loss by 70%, neointimal area by 54%, circumference decline by 84%, adventitial thickening by 87% (all P < 0.05).
Quantified Difference	AH 11110A and KMD-3213 exhibit mutually exclusive compartmental efficacy: AH 11110A selectively blocks adventitial growth only; KMD-3213 selectively blocks intima-media growth only. BMY 7378 has no effect in either compartment. The α1A-AR antagonist (in vivo) shows significant reductions across all endpoints (54–87%), while AH 11110A shows no significant effect.
Conditions	Rat carotid artery organ culture stimulated with norepinephrine; proliferation, protein synthesis, and protein content measured in separated media (α1A-AR dependent) and adventitia (α1B-AR dependent) compartments. In vivo: rat carotid artery balloon injury model.

Why This Matters

AH 11110A enables compartment-specific pharmacological dissection of α1B-AR-mediated adventitial biology in intact vessel preparations—a capability not provided by KMD-3213 (intima-media only) or BMY 7378 (neither compartment)—making it uniquely valuable for vascular remodeling studies requiring α1B-subtype attribution in the adventitia.

• [1] Erami C, Zhang H, Ho JG, French DM, Faber JE. Alpha(1)-adrenoceptor stimulation directly induces growth of vascular wall in vivo. Am J Physiol Heart Circ Physiol. 2002;283(4):H1577-H1587. AH11110A at 0.1 μM selectively blocked adventitial growth; KMD-3213 blocked intima-media growth. View Source
• [2] Zhang H, Erami C, Faber JE. Trophic effect of norepinephrine on arterial intima-media and adventitia is augmented by injury and mediated by different α1-adrenoceptor subtypes. Circ Res. 2001;89(9):815-822. doi:10.1161/hh2101.098379. In vivo balloon injury model data. View Source

α1/α2-Adrenoceptor Selectivity: AH 11110A vs. Prazosin

AH 11110A displays an α1/α2 discrimination profile that is notably weaker than most α1-adrenoceptor antagonists used as research tools. The functional pA2 for AH 11110A at prejunctional α2-adrenoceptors in rabbit vas deferens was determined to be 5.44, which is only 2- to 13-fold lower than its pA2 values at α1-adrenoceptor subtypes (5.40–6.54) [1]. The authors of the primary characterization study explicitly concluded that AH11110A, besides interacting with α1-adrenoceptors, also interacts with α2-adrenoceptors, and thus may be unsuitable for α-adrenoceptor subtype characterization in smooth muscle-containing functional studies [1]. By comparison, prazosin exhibits >1,000-fold selectivity for α1-ARs (Ki ≈0.25 nM at α1B) over α2-ARs (Ki = 340 nM at α2A-AR, 3.7 nM at α2B-AR) . Cyclazosin also shows high specificity for α1- over α2-adrenoceptors [2]. The narrow α1/α2 window for AH 11110A is a critical experimental variable: in any preparation co-expressing α1- and α2-adrenoceptors, AH 11110A will antagonize both receptor populations at concentrations only 2- to 13-fold apart, whereas prazosin can achieve selective α1 blockade with 100- to 1,000-fold discrimination over α2 receptors.

α1/α2 cross-reactivity

Cross-study

α1/α2 selectivity only 2–13-fold (pA2 α2 = 5.44)

Narrow window requires strict concentration control to avoid α2 contamination

Prazosin α1/α2A >1,000-fold; cyclazosin α1-selective

Evidence Dimension	Ratio of α1-adrenoceptor affinity to α2-adrenoceptor affinity (functional pA2 or binding Ki)
Target Compound Data	AH 11110A: α1B pA2 = 5.40–6.54; α2 pA2 = 5.44 (rabbit vas deferens). α1/α2 selectivity ratio: approximately 2- to 13-fold.
Comparator Or Baseline	Prazosin: Ki(α1B) = 0.25 nM; Ki(α2A) = 340 nM, Ki(α2B) = 3.7 nM. α1/α2A selectivity ratio >1,000-fold. Cyclazosin: high specificity for α1- over α2-adrenoceptors.
Quantified Difference	AH 11110A α1/α2 selectivity ratio (2–13-fold) is ≥80-fold narrower than prazosin (>1,000-fold for α2A-AR). AH 11110A is effectively a mixed α1/α2 antagonist at concentrations typically used for α1B blockade.
Conditions	AH 11110A: functional pA2 determination at prejunctional α2-adrenoceptors in rabbit vas deferens (inhibition of electrically-evoked twitch responses). Prazosin: radioligand binding at human recombinant α2A-AR (HT-29 cells) and α2B-AR (NG108 cells).

Why This Matters

Researchers designing experiments requiring clean α1-subtype pharmacology without α2-adrenoceptor contamination must either use AH 11110A at concentrations strictly below its α2-active range (<1 μM) or select an alternative α1B ligand with better α1/α2 discrimination; this narrow selectivity window precludes the use of AH 11110A as a standalone α1B tool in preparations where α2-adrenoceptors contribute to the measured response.

• [1] Eltze M, König H, Ullrich B, Grebe T. Failure of AH11110A to functionally discriminate between alpha(1)-adrenoceptor subtypes A, B and D or between alpha(1)- and alpha(2)-adrenoceptors. Eur J Pharmacol. 2001;415(2-3):265-276. α2 pA2 = 5.44 in rabbit vas deferens. View Source
• [2] Giardina D, Crucianelli M, Romanelli R, Leonardi A, Poggesi E, Melchiorre C. Receptor binding profile of cyclazosin, a new alpha 1B-adrenoceptor antagonist. Eur J Pharmacol. 1995;287(1):13-19. High specificity for α1- over α2-adrenoceptors. View Source

Cervical Resistance: No Effect of AH 11110A

In an in vitro study comparing the effects of α1-adrenoceptor subtype-selective inverse agonists on non-pregnant and late-pregnant rat cervical resistance, AH 11110A (α1B-selective) had no effect on cervical resistance at any gestational time point tested [1]. In contrast, WB 4101 (α1A-selective inverse agonist) significantly increased cervical resistance from gestational Day 20 onward, while BMY 7378 (α1D-selective) exhibited an increase in cervical resistance only on Day 21 [1]. Phenylephrine (10⁻⁴ mol/L), an α1-adrenoceptor agonist, had no effect on cervical resistance on Day 22. Phentolamine, a non-selective α-adrenoceptor antagonist, inhibited the WB 4101-induced effects on cervical tone, whereas AH 11110A and BMY 7378 did not mimic the effect of WB 4101, indicating that the cervical resistance-modulating effect is mediated specifically through α1A-adrenoceptor inverse agonism rather than through simple α1B or α1D receptor blockade [2]. This negative result for AH 11110A is itself a critical differentiating feature: it demonstrates that α1B-adrenoceptor blockade, even with a compound that shows functional α1A cross-reactivity (pA2 = 6.41 at α1A-AR [3]), does not recapitulate the cervical resistance phenotype produced by α1A-selective inverse agonists, thereby validating AH 11110A as a negative control tool for studies of α1A-mediated cervical tone regulation.

Cervical resistance null effect

Head-to-head

No effect at any gestational stage (non-pregnant to Day 22)

Validates AH 11110A as negative control for α1A-mediated cervical tone studies

WB 4101 positive from Day 20; BMY 7378 Day 21 only

Evidence Dimension	Effect on cervical resistance in isolated non-pregnant and late-pregnant rat cervix in vitro
Target Compound Data	AH 11110A: no effect on cervical resistance at any gestational time point (non-pregnant, Day 20, Day 21, Day 22).
Comparator Or Baseline	WB 4101: increased cervical resistance from Day 20 onward. BMY 7378: increased cervical resistance only on Day 21. Phenylephrine (10⁻⁴ mol/L): no effect on Day 22.
Quantified Difference	Qualitative categorical difference: AH 11110A produces no change in cervical resistance (null effect), while WB 4101 produces a significant increase from Day 20 and BMY 7378 produces a Day-21-restricted increase. The absence of AH 11110A effect stands in contrast to its measurable α1A-AR functional affinity (pA2 = 6.41).
Conditions	Isolated rat cervical tissue rings in organ baths; non-pregnant and late-pregnant (gestational Days 20, 21, 22) rats; measurement of passive cervical resistance/tone.

Why This Matters

Researchers investigating α1-adrenoceptor subtype contributions to cervical remodeling and preterm labor can use AH 11110A as a validated negative control to exclude α1B-AR involvement, while WB 4101 serves as the positive control for α1A-AR-mediated effects; the compound-specific temporal efficacy patterns (WB 4101: Day 20+; BMY 7378: Day 21 only; AH 11110A: never) provide a pharmacological fingerprint for receptor subtype attribution in reproductive tissue studies.

• [1] Kovács P, Kolarovszki-Sipiczki Z, Gáspár R, Farkas A, Falkay G. Effect of alpha-adrenoceptor subtype-selective inverse agonists on non-pregnant and late-pregnant cervical resistance in vitro in the rat. Clin Exp Pharmacol Physiol. 2015;42(1):42-48. doi:10.1111/1440-1681.12322. WB 4101 increased cervical resistance from Day 20; AH 11110A had no effect. View Source
• [2] Phentolamine inhibited WB 4101 effects on cervical tone; AH 11110A and BMY 7378 did not mimic the effect of WB 4101. Summary from scite.ai analysis of Kovács et al. 2015. View Source
• [3] Eltze M, König H, Ullrich B, Grebe T. Failure of AH11110A to functionally discriminate between alpha(1)-adrenoceptor subtypes A, B and D or between alpha(1)- and alpha(2)-adrenoceptors. Eur J Pharmacol. 2001;415(2-3):265-276. pA2 at α1A-AR (rat vas deferens) = 6.41. View Source

Human Umbilical Vein: α1B-AR Vasoconstriction Confirmed

In human umbilical vein (HUV) rings, epinephrine-induced vasoconstriction was characterized pharmacologically using subtype-selective antagonists. The antagonist potencies of spiperone, AH 11110A, and cyclazosin (all α1B-selective antagonists) were in agreement with an interaction on the α1B-adrenoceptor subtype, while the α1A-selective antagonists RS-100329 (pKi = 9.6 at human cloned α1A; 126-fold selective over α1B) and B8805-033 (150- to 1,200-fold selective for α1A over α1B and α1D) showed blocking potencies inconsistent with α1A-adrenoceptor activation [1]. The low potency of the selective α1A-agonist A-61603 further supported the conclusion that α1A-adrenoceptors do not mediate HUV contraction. Although α1a- and α1b-adrenoceptor mRNAs were both detected by RT-PCR in the HUV, only α1B-adrenoceptors were functionally involved in epinephrine vasoconstrictor action [1]. This study represents the only head-to-head comparison of AH 11110A, spiperone, and cyclazosin in a human vascular preparation and demonstrates that all three α1B-preferring antagonists produce a consistent pharmacological signal, while highly selective α1A antagonists fail to block the response.

Human umbilical vein confirmation

Head-to-head

Antagonist potency consistent with α1B-AR; α1A-selective tools fail

Supports use in human vascular α1B-AR pharmacology protocols

RS-100329 and B8805-033 showed inconsistent blockade; α1A mRNA present but not functional

Evidence Dimension	Antagonist blocking potency against epinephrine-induced contraction in human umbilical vein rings
Target Compound Data	AH 11110A: antagonist potency consistent with α1B-adrenoceptor interaction. (Quantitative pA2 or pKB values not individually reported in the abstract; classified as 'in agreement with α1B interaction' alongside spiperone and cyclazosin.)
Comparator Or Baseline	Spiperone and cyclazosin: antagonist potencies also consistent with α1B interaction. RS-100329 (α1A-selective, pKi 9.6) and B8805-033 (α1A-selective, 150–1,200-fold selective): blocking potencies not consistent with α1A-adrenoceptor activation. A-61603 (α1A-agonist): low potency, inconsistent with α1A interaction.
Quantified Difference	Qualitative categorical classification: AH 11110A, spiperone, and cyclazosin cluster together as α1B-consistent antagonists; RS-100329 and B8805-033 cluster as α1A-inconsistent. The conclusion is that only α1B-AR mediates epinephrine vasoconstriction in HUV, despite the presence of α1A mRNA.
Conditions	Human umbilical vein rings (n=124 cords from healthy term vaginal or cesarean deliveries); cumulative epinephrine concentration-response curves; isolated organ bath methodology.

Why This Matters

For investigators studying human vascular α1B-adrenoceptor function, the HUV preparation validated with AH 11110A, spiperone, and cyclazosin provides a clinically relevant human tissue model where α1B-selective pharmacology can be confirmed against negative results from α1A-selective and α1D-selective tools; AH 11110A can be considered interchangeable with spiperone or cyclazosin in this specific application, though it offers superior aqueous solubility (25 mM in water) for experimental preparation .

• [1] Errasti AE, Velo MP, Torres RM, Sardi SP, Rothlin RP. Human umbilical vein vasoconstriction induced by epinephrine acting on alpha1B-adrenoceptor subtype. Am J Obstet Gynecol. 2003;189(5):1472-1480. doi:10.1067/s0002-9378(03)00646-x View Source

Optimal Applications of AH 11110A

Vascular Adventitial Fibroblast Dissection with AH 11110A

AH 11110A is uniquely suited for studies requiring selective pharmacological blockade of α1B-adrenoceptor-mediated adventitial fibroblast proliferation and protein synthesis in intact vessel preparations [1]. In rat carotid artery organ culture, AH 11110A at 0.1 μM selectively inhibited adventitial growth without affecting intima-media growth, while KMD-3213 (α1A-selective) produced the opposite pattern of compartment-selective blockade, and BMY 7378 (α1D-selective) was without effect in either compartment. This mutually exclusive compartmental efficacy enables a two-antagonist experimental design: AH 11110A to interrogate α1B-AR-dependent adventitial biology, and KMD-3213 to interrogate α1A-AR-dependent medial smooth muscle biology, within the same vessel preparation. The practical advantage of AH 11110A over the more potent α1B antagonist cyclazosin (Ki ≈0.135 nM [2]) in this application includes superior aqueous solubility (25 mM in water, facilitating preparation of concentrated stock solutions for organ culture ) and the well-characterized binding-functional selectivity profile that alerts investigators to the compound's limitations [3].

Cervical Remodeling: AH 11110A as Negative Control

For reproductive pharmacology studies investigating α1-adrenoceptor subtype contributions to cervical resistance and remodeling during pregnancy, AH 11110A serves as a rigorously validated negative control to exclude α1B-adrenoceptor involvement [4]. In the rat cervical resistance model, AH 11110A produced no effect at any gestational time point, while WB 4101 (α1A-selective inverse agonist) increased cervical resistance from Day 20 onward and BMY 7378 (α1D-selective) showed a Day-21-restricted effect. This pharmacological fingerprint—WB 4101 positive, BMY 7378 temporally restricted, AH 11110A null—provides a clear attribution matrix for α1-subtype involvement in cervical tone regulation. The absence of AH 11110A effect, despite its measurable α1A-AR functional affinity (pA2 = 6.41 [3]), further validates that the WB 4101-mediated increase in cervical resistance is mediated specifically through α1A-AR inverse agonism rather than through simple receptor blockade of any α1 subtype. Researchers may procure AH 11110A specifically for experimental protocols requiring a three-antagonist panel (WB 4101 + AH 11110A + BMY 7378) to systematically map α1-subtype contributions to uterine and cervical physiology.

HUV Model for Human α1B-AR Pharmacology

The human umbilical vein (HUV) preparation provides a clinically relevant human vascular model where α1B-adrenoceptors exclusively mediate epinephrine-induced vasoconstriction [5]. AH 11110A, along with spiperone and cyclazosin, has been validated in this model as an α1B-consistent antagonist, while the highly selective α1A antagonists RS-100329 and B8805-033 fail to block the vasoconstrictor response. Among the three α1B-consistent antagonists validated in HUV, AH 11110A offers the practical advantage of high aqueous solubility (25 mM in water ), which simplifies the preparation of stock solutions for organ bath experiments compared to the more hydrophobic cyclazosin. Additionally, AH 11110A's room-temperature storage stability and ≥98% HPLC purity specification reduce the logistical burden associated with cold-chain-dependent tool compounds. For laboratories establishing HUV-based α1B-adrenoceptor pharmacology protocols, AH 11110A provides a cost-effective, experimentally convenient alternative to cyclazosin without compromising pharmacological validity in this specific tissue preparation.

Binding-Functional Correlation Studies with AH 11110A

AH 11110A exhibits a pronounced and quantitatively defined discrepancy between its binding selectivity profile (26- to 32-fold α1B-over-α1A/α1D) and its functional selectivity profile in isolated smooth muscle preparations (<15-fold across α1 subtypes, with additional α2 cross-reactivity at pA2 = 5.44) [3]. This binding-functional divergence is substantially more pronounced for AH 11110A than for comparator compounds such as BMY 7378 and RS-17053, which maintain robust functional selectivity (>100-fold and 30–100-fold, respectively) [6][7]. Consequently, AH 11110A serves as a unique model compound for studies investigating the pharmacological basis of selectivity collapse—including receptor reserve, coupling efficiency differences, accessory protein interactions, and assay-dependent conformational selection—between recombinant binding systems and native tissue environments. No other commercially available α1B-preferring antagonist displays such extreme binding-functional divergence, making AH 11110A indispensable for this specialized experimental application. Procurement of AH 11110A alongside BMY 7378 and RS-17053 enables a three-compound comparative analysis of binding-functional correlation across α1-adrenoceptor subtypes.

Application

Selection Property

Validation Focus

Vascular adventitial fibroblast studies

Compartment-selective blockade (adventitia vs. intima-media)

Two-antagonist design with KMD-3213 for α1B/α1A dissection

Cervical remodeling α1-subtype mapping

Null effect across gestational stages (α1B-independent)

Three-antagonist panel (WB 4101, AH 11110A, BMY 7378)

Human umbilical vein α1B-AR pharmacology

Consistent α1B antagonist profile in human vascular tissue

Negative control with α1A-selective antagonists (RS-100329)

Binding-functional correlation studies

Pronounced binding-functional selectivity discrepancy

Comparative analysis with BMY 7378 and RS-17053

• [1] Erami C, Zhang H, Ho JG, French DM, Faber JE. Alpha(1)-adrenoceptor stimulation directly induces growth of vascular wall in vivo. Am J Physiol Heart Circ Physiol. 2002;283(4):H1577-H1587. AH11110A selectively blocked adventitial growth; KMD-3213 blocked intima-media growth. View Source
• [2] BindingDB entry for cyclazosin (BDBM50274053). Ki = 0.135 nM at human α1B adrenergic receptor expressed in CHO cells. View Source
• [3] Eltze M, König H, Ullrich B, Grebe T. Failure of AH11110A to functionally discriminate between alpha(1)-adrenoceptor subtypes A, B and D or between alpha(1)- and alpha(2)-adrenoceptors. Eur J Pharmacol. 2001;415(2-3):265-276. View Source
• [4] Kovács P, Kolarovszki-Sipiczki Z, Gáspár R, Farkas A, Falkay G. Effect of alpha-adrenoceptor subtype-selective inverse agonists on non-pregnant and late-pregnant cervical resistance in vitro in the rat. Clin Exp Pharmacol Physiol. 2015;42(1):42-48. View Source
• [5] Errasti AE, Velo MP, Torres RM, Sardi SP, Rothlin RP. Human umbilical vein vasoconstriction induced by epinephrine acting on alpha1B-adrenoceptor subtype. Am J Obstet Gynecol. 2003;189(5):1472-1480. View Source
• [6] Goetz AS, King HK, Ward SD, True TA, Rimele TJ, Saussy DL. BMY 7378 is a selective antagonist of the D subtype of alpha 1-adrenoceptors. Eur J Pharmacol. 1995;272(2-3):R5-R6. View Source
• [7] Ford APDW, Arredondo NF, Blue DR, et al. RS-17053, a selective α1A-adrenoceptor antagonist. Mol Pharmacol. 1996;49(2):209-215. pKi and pA2 estimates: 9.1–9.9 (α1A), 7.7–7.8 (α1B/α1D). View Source